(3S*,4R*)-1-[(3-fluorophenyl)acetyl]-4-(4-methoxyphenyl)-N,N-dimethylpyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related pyrrolidine derivatives often involves multi-component reactions, allowing for the incorporation of various functional groups, which can lead to the desired compound or its analogs. For instance, Nguyen and Dai (2023) discussed the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones from 3-pyrroline-2-one derivatives and aliphatic amines, a process potentially adaptable for the target compound (Nguyen & Dai, 2023).
Molecular Structure Analysis
The structure of compounds similar to the target molecule often involves complex arrangements of rings and functional groups, leading to specific conformations. For example, Mahendra et al. (2004) synthesized a dihydropyridine derivative and analyzed its crystal structure, revealing intra and intermolecular hydrogen bonds and a flat boat conformation of the dihydropyridine ring, which could be comparable to the target compound's structural characteristics (Mahendra et al., 2004).
Chemical Reactions and Properties
Compounds with similar functional groups to the target molecule can undergo a variety of chemical reactions. For instance, Mickevičius et al. (2009) explored the condensation reactions of pyrrolidine derivatives with aldehydes and acetone, leading to various hydrazones and isomers, highlighting the reactivity of such compounds (Mickevičius et al., 2009).
Physical Properties Analysis
The physical properties of compounds similar to the target molecule, such as solubility, melting points, and crystallinity, can be inferred from related substances. Studies like that of Yin et al. (2008), which synthesized a thiazolidinone derivative, provide insights into how the presence of various substituents affects these properties (Yin et al., 2008).
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, stability, and the potential for forming derivatives, are crucial for understanding the compound's behavior in various conditions. Research by Farouk et al. (2021) on the reactivity of pyrimidine derivatives towards primary and heterocyclic amines can provide a foundation for predicting the chemical properties of the target compound (Farouk et al., 2021).
properties
IUPAC Name |
1-[(3S,4R)-3-(dimethylamino)-4-(4-methoxyphenyl)pyrrolidin-1-yl]-2-(3-fluorophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O2/c1-23(2)20-14-24(21(25)12-15-5-4-6-17(22)11-15)13-19(20)16-7-9-18(26-3)10-8-16/h4-11,19-20H,12-14H2,1-3H3/t19-,20+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYOICLBCMNDJFN-VQTJNVASSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CN(CC1C2=CC=C(C=C2)OC)C(=O)CC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)[C@@H]1CN(C[C@H]1C2=CC=C(C=C2)OC)C(=O)CC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3S*,4R*)-1-[(3-fluorophenyl)acetyl]-4-(4-methoxyphenyl)-N,N-dimethylpyrrolidin-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.